
An Analysis of 3,3-Bis(hydroxymethyl)heptane:
Structure and Nomenclature

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Butyl-2-ethyl-1,3-propanediol

Cat. No.: B052112 Get Quote

The compound commonly referred to as 3,3-Bis(hydroxymethyl)heptane is a diol with a

heptane backbone. However, according to the International Union of Pure and Applied

Chemistry (IUPAC) nomenclature, its preferred name is 2-butyl-2-ethylpropane-1,3-diol. This

name is determined by identifying the longest carbon chain that contains the principal

functional groups, which in this case are the two hydroxyl (-OH) groups.

Chemical Structure and IUPAC Name
The molecular formula for this compound is C9H20O2.[1][2] Its structure consists of a central

carbon atom bonded to a butyl group, an ethyl group, and two hydroxymethyl groups (-

CH2OH).

While "3,3-Bis(hydroxymethyl)heptane" accurately describes the molecule as a seven-carbon

chain (heptane) with two hydroxymethyl substituents at the third carbon, IUPAC guidelines

prioritize naming conventions that incorporate the primary functional groups into the parent

chain. In this instance, the longest continuous carbon chain containing both hydroxyl groups is

a three-carbon chain, making it a derivative of propane.

Therefore, the systematic IUPAC name is 2-butyl-2-ethylpropane-1,3-diol.[2] The name "3,3-

Bis(hydroxymethyl)heptane" is recognized as a synonym.[1][2][3]

Below is a table summarizing the key identifiers for this chemical compound.
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Identifier Value

Preferred IUPAC Name 2-butyl-2-ethylpropane-1,3-diol[2]

Synonyms
3,3-Bis(hydroxymethyl)heptane, 2-Ethyl-2-butyl-

1,3-propanediol[1][2][3]

CAS Number 115-84-4[1]

Molecular Formula C9H20O2[1][2][4]

Molecular Weight 160.25 g/mol [3]

Visualization of the Chemical Structure
To illustrate the relationship between the structure and its IUPAC name, the following diagram

represents the molecule, highlighting the parent propane chain and its substituents.
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Caption: Logical relationship of the IUPAC name 2-butyl-2-ethylpropane-1,3-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://wap.guidechem.com/encyclopedia/2-butyl-2-ethyl-1-3-propanedio-dic2425.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butyl-2-ethyl-1_3-propanediol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butyl-2-ethyl-1_3-propanediol
https://precision.fda.gov/ginas/app/ui/substances/761c717c-e355-447b-9364-d51d31a92684
https://www.alfa-chemistry.com/product/butyl-ethyl-propanediol-cas-115-84-4-445753.html
https://www.benchchem.com/product/b052112#3-3-bis-hydroxymethyl-heptane-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b052112#3-3-bis-hydroxymethyl-heptane-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b052112#3-3-bis-hydroxymethyl-heptane-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b052112#3-3-bis-hydroxymethyl-heptane-chemical-structure-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b052112?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

